Cas no 118993-70-7 (3-(3-Methylbenzoyl)thiophene)

3-(3-Methylbenzoyl)thiophene structure
3-(3-Methylbenzoyl)thiophene structure
Product Name:3-(3-Methylbenzoyl)thiophene
CAS No:118993-70-7
MF:C12H10OS
MW:202.272202014923
MDL:MFCD07699007
CID:1208825
PubChem ID:10262263
Update Time:2025-04-20

3-(3-Methylbenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • (3-methylphenyl)(thiophen-3-yl)methanone
    • (3-methylphenyl)-3-thienylMethanone
    • (3-methylphenyl)-thiophen-3-ylmethanone
    • 3-(3-Methylbenzoyl)thiophene
    • DA-20307
    • 118993-70-7
    • DTXSID80437491
    • SCHEMBL10370870
    • AKOS010016490
    • MFCD07699007
    • MDL: MFCD07699007
    • Inchi: 1S/C12H10OS/c1-9-3-2-4-10(7-9)12(13)11-5-6-14-8-11/h2-8H,1H3
    • InChI Key: LJAWMVVCIIEREL-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(C1=CC=CC(C)=C1)=O

Computed Properties

  • Exact Mass: 202.0453
  • Monoisotopic Mass: 202.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 333.4±25.0 °C at 760 mmHg
  • Flash Point: 155.4±23.2 °C
  • PSA: 17.07
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(3-Methylbenzoyl)thiophene Security Information

3-(3-Methylbenzoyl)thiophene Pricemore >>

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